1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C20H23FN2/c21-20-10-8-19(9-11-20)17-23-15-13-22(14-16-23)12-4-7-18-5-2-1-3-6-18/h1-11H,12-17H2/b7-4+
• InChI Key: RNMWLYVAYJCADO-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)CC3=CC=C(C=C3)F
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2
• Molecular Weight: 310.4 g/mol

Description

1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in the field of medicinal chemistry due to its interesting pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine is not fully understood. However, it has been found to act as a serotonin and dopamine receptor antagonist. It has also been found to inhibit the reuptake of serotonin and norepinephrine.
Biochemical and Physiological Effects
1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine has been found to exhibit various biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10. In addition, it has been found to increase the levels of brain-derived neurotrophic factor, which is important for neuronal survival and function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine in lab experiments is its potential use as a therapeutic agent. It has been found to exhibit various pharmacological properties that make it a promising candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity levels of this compound and its potential side effects.

Future Directions

There are several future directions for research on 1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine. One direction is to study its potential use in the treatment of neurological disorders such as schizophrenia, anxiety, and depression. Another direction is to study its potential use as an anticancer agent. Further studies are also needed to determine its toxicity levels and potential side effects. In addition, more research is needed to fully understand its mechanism of action and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine can be achieved through a multi-step process. The first step involves the reaction of 4-fluorobenzyl chloride with piperazine in the presence of a base such as sodium hydroxide. This results in the formation of 1-(4-fluorobenzyl)piperazine. The second step involves the reaction of 1-(4-fluorobenzyl)piperazine with (2E)-3-phenylprop-2-en-1-yl bromide in the presence of a palladium catalyst to yield 1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine.

Scientific Research Applications

1-(4-fluorobenzyl)-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine has been studied for its potential use as a therapeutic agent. It has been found to exhibit anticancer, anticonvulsant, and antidepressant activities. In addition, it has been studied for its potential use in the treatment of schizophrenia, anxiety, and other neurological disorders.